Cas no 173312-36-2 (4-bromo-5-methoxy-2-nitro-aniline)

• Product Name: 4-bromo-5-methoxy-2-nitro-aniline
• CAS No: 173312-36-2
• MF: C₇H₇BrN₂O₃
• MW: 247.046080827713
• MDL: MFCD13659425
• CID: 1025095
• PubChem ID: 10800477
• Update Time: 2025-06-08

4-bromo-5-methoxy-2-nitro-aniline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-methoxy-2-nitroaniline
• 4-bromo-5-methoxy-2-nitrobenzeneamine
• 2-nitro-4-bromo-5-methoxyaniline
• 4-bromo-3-methoxy-6-nitroaniline
• 4-BROMO-5-METHOXY-2-NITRO-PHENYLAMINE
• 4-bromo-5-methoxy-2-nitro-aniline
• AKOS015835326
• CS-0309883
• JYXJPWNTXBYKMD-UHFFFAOYSA-N
• SCHEMBL4268905
• 173312-36-2
• DTXSID40445113
• EN300-187994
• P19063
• DB-367552
• YGA31236
• MFCD13659425
• Benzenamine, 4-bromo-5-methoxy-2-nitro-

• MDL： MFCD13659425
• Inchi： 1S/C7H7BrN2O3/c1-13-7-3-5(9)6(10(11)12)2-4(7)8/h2-3H,9H2,1H3
• InChI Key： JYXJPWNTXBYKMD-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1OC)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 245.96400
• Monoisotopic Mass: 245.96400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• PSA: 81.07000
• LogP: 3.05250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 4-bromo-5-methoxy-2-nitro-aniline

Comprehensive Overview of 4-bromo-5-methoxy-2-nitro-aniline (CAS No. 173312-36-2): Properties, Applications, and Industry Insights

4-bromo-5-methoxy-2-nitro-aniline (CAS No. 173312-36-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitroaniline derivative is characterized by its unique molecular structure, featuring a bromine substitution at the 4-position, a methoxy group at the 5-position, and a nitro group at the 2-position of the aniline ring. Such structural attributes make it a valuable intermediate in synthetic chemistry, particularly in the development of azo dyes, pharmaceutical precursors, and crop protection agents.

In recent years, the demand for high-purity intermediates like 4-bromo-5-methoxy-2-nitro-aniline has surged, driven by advancements in drug discovery and precision agriculture. Researchers frequently search for "synthesis methods for nitroaniline derivatives" or "applications of brominated aromatic amines," reflecting the compound's relevance in cutting-edge science. Its role in constructing heterocyclic scaffolds—a hot topic in medicinal chemistry—further underscores its importance. The compound's electron-withdrawing groups enhance its reactivity in cross-coupling reactions, a feature exploited in catalysis studies.

From an industrial perspective, 4-bromo-5-methoxy-2-nitro-aniline aligns with the growing emphasis on sustainable chemical processes. Manufacturers are increasingly adopting green chemistry principles to minimize waste during its production, addressing queries like "eco-friendly synthesis of halogenated anilines." Analytical techniques such as HPLC and NMR spectroscopy ensure stringent quality control, meeting the standards required for GMP-compliant applications. This focus on purity is critical, as impurities can significantly impact downstream reactions in API manufacturing.

The compound's stability under controlled conditions makes it suitable for long-term storage, a practical advantage for laboratories and production facilities. However, users often inquire about "handling protocols for light-sensitive nitro compounds," highlighting the need for proper UV-protective packaging and inert atmosphere storage. These precautions align with broader industry trends toward safety-by-design in chemical handling.

Emerging applications of 4-bromo-5-methoxy-2-nitro-aniline include its use in materials science, particularly in the development of organic semiconductors and photoresists. This versatility answers frequent searches for "nitroanilines in electronic materials," bridging traditional chemistry with modern technology. Furthermore, its structure-activity relationships are being explored in computational chemistry models to predict novel bioactive molecules—a testament to its interdisciplinary appeal.

Regulatory compliance remains a key consideration for global trade of 173312-36-2. While not classified as hazardous under standard protocols, proper SDS documentation and REACH registration ensure seamless international distribution. This aspect addresses common concerns about "regulatory status of bromo-nitroanilines" among procurement specialists. The compound's low ecotoxicity profile (when handled correctly) also supports its adoption in environmentally conscious markets.

In summary, 4-bromo-5-methoxy-2-nitro-aniline exemplifies how targeted molecular modifications can unlock diverse functionalities. Its intersection with trending topics like green synthesis, drug development, and advanced materials ensures continued scientific and commercial interest. As research progresses, this compound will likely find new roles in addressing challenges across life sciences and industrial chemistry.